Cas no 2891580-00-8 ((3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL)

• Product Name: (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL
• CAS No: 2891580-00-8
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 6787500
• PubChem ID: 166638438
• Update Time: 2025-08-05

(3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• (3R)-6-(TRIFLUOROMETHYL)-2,3-DIHYDROFURO[2,3-B]PYRIDIN-3-OL
• 2891580-00-8
• F86226
• PS-19766
• (3R)-6-(Trifluoromethyl)-2H,3H-furo[2,3-b]pyridin-3-ol
• (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL

• Inchi： 1S/C8H6F3NO2/c9-8(10,11)6-2-1-4-5(13)3-14-7(4)12-6/h1-2,5,13H,3H2/t5-/m0/s1
• InChI Key： PBSYPHUXJQNQOG-YFKPBYRVSA-N
• SMILES： FC(C1C=CC2=C(N=1)OC[C@@H]2O)(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Additional information on (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL

Introduction to (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL (CAS No. 2891580-00-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. Among these, (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL (CAS No. 2891580-00-8) stands out as a compound of significant interest due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and pharmacological properties.

The structural framework of (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL incorporates a fused bicyclic system consisting of a furan ring and a pyridine ring. This particular arrangement not only contributes to the compound's distinct chemical properties but also opens up possibilities for its interaction with biological targets. The presence of a trifluoromethyl group at the 6-position further enhances its pharmacological profile by introducing lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of new therapeutic agents that target central nervous system (CNS) disorders. The furo[2,3-B]pyridine scaffold has been extensively studied for its potential in this area due to its ability to cross the blood-brain barrier and interact with various neurotransmitter receptors. Specifically, (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL has been investigated for its potential role as an antagonist or agonist at specific CNS receptors. Preliminary studies suggest that this compound may exhibit significant efficacy in treating conditions such as anxiety disorders and neurodegenerative diseases.

The stereochemistry of the compound, particularly the (3R) configuration at the 3-position, is another critical aspect that influences its biological activity. Chirality plays a crucial role in determining the pharmacokinetic and pharmacodynamic properties of a drug molecule. The (3R) configuration of (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL has been found to enhance its binding affinity to certain biological targets compared to its enantiomer. This highlights the importance of stereochemical control in the synthesis and development of novel pharmaceuticals.

The synthesis of (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric hydrogenation, have been employed to construct the desired stereocenter with high enantioselectivity. These synthetic approaches not only demonstrate the versatility of modern organic chemistry but also provide valuable insights into the structural diversity of heterocyclic compounds.

Recent advances in computational chemistry have further enhanced our understanding of the interactions between (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL and biological targets. Molecular docking studies have been conducted to predict binding modes and affinities for various receptors relevant to CNS disorders. These computational models have helped in rationalizing experimental observations and guiding the design of next-generation analogs with improved pharmacological profiles.

The potential therapeutic applications of (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL extend beyond CNS disorders. Emerging research suggests that this compound may also exhibit anti-inflammatory and antioxidant properties due to its structural features. The trifluoromethyl group has been shown to modulate enzyme activity and receptor binding affinity, which could be exploited for developing novel therapeutics targeting inflammatory pathways.

In conclusion, (3R)-6-(Trifluoromethyl)-2,3-dihydrofuro[2,3-B]pyridin-3-OL represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, stereochemical configuration, and potential biological activities make it an attractive molecule for developing new drugs targeting various diseases. As our understanding of chemical biology continues to evolve, compounds like this will play a crucial role in advancing therapeutic strategies across multiple disciplines.